Cas no 2095236-76-1 (Ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate)

• Product Name: Ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate
• CAS No: 2095236-76-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5836352
• PubChem ID: 129020783
• Update Time: 2025-05-25

Ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2095236-76-1
• SCHEMBL18729177
• ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate
• EN300-6747421
• Ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate

• Inchi： 1S/C8H15NO3/c1-2-12-7(10)5-8(11)3-4-9-6-8/h9,11H,2-6H2,1H3
• InChI Key： CZLLDHDJCPJPRV-UHFFFAOYSA-N
• SMILES： OC1(CC(=O)OCC)CNCC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.6Ų

Additional information on Ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate

Ethyl 2-(3-Hydroxypyrrolidin-3-yl)Acetate: A Comprehensive Overview

Ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate, also known by its CAS number 2095236-76-1, is a versatile organic compound with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. The molecule consists of a pyrrolidine ring substituted with a hydroxyl group at the 3-position and an ethoxyacetyl group at the 2-position, making it a valuable intermediate in organic synthesis.

The chemical structure of ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate is characterized by a five-membered pyrrolidine ring, which is partially saturated and provides the molecule with both rigidity and flexibility. The hydroxyl group at the 3-position introduces hydrophilic properties, while the ethoxyacetyl group adds an ester functionality, enhancing its reactivity in various chemical reactions. This combination of functional groups makes the compound highly suitable for use as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the synthesis and characterization of this compound, emphasizing its role as a key intermediate in the production of bioactive compounds. Researchers have explored various synthetic pathways to optimize the production of ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate, focusing on improving yield and reducing costs. For instance, a study published in *Organic Process Research & Development* demonstrated a novel catalytic method for synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction time and improved purity.

In terms of applications, ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate has been widely used in the pharmaceutical industry as an intermediate in the synthesis of drugs targeting various therapeutic areas. For example, it has been employed in the development of antiviral agents and anticancer drugs due to its ability to form stable bonds with other bioactive molecules. Additionally, this compound has shown promise in agrochemicals, particularly as a precursor for herbicides and fungicides.

The physical properties of ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate include a melting point of approximately 45°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it highly versatile for use in various chemical reactions. The compound is also relatively stable under normal storage conditions, provided it is kept away from strong oxidizing agents and extreme temperatures.

One of the most recent advancements involving this compound is its use in green chemistry initiatives. Scientists have explored its potential as a sustainable alternative to traditional intermediates in organic synthesis. By utilizing renewable feedstocks and catalytic processes, researchers have successfully synthesized ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate with minimal environmental impact. This aligns with global efforts to promote eco-friendly chemical manufacturing practices.

In conclusion, ethyl 2-(3-hydroxypyrrolidin-3-yl)acetate (CAS No. 2095236-76-1) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new uses for this compound, its role in modern chemistry is expected to grow even further.